Cas no 834884-73-0 (2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester)

2-Furancarboxylic acid, 5-(3-hydroxyphenyl)-, methyl ester is a furan-based aromatic ester compound with a hydroxyl-substituted phenyl group at the 5-position. Its structure combines the reactivity of a furan ring with the phenolic functionality, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The methyl ester group enhances solubility in organic solvents, facilitating its use in coupling reactions or further derivatization. The hydroxyl group provides a site for additional functionalization, such as etherification or esterification. This compound is particularly useful in the development of heterocyclic compounds, agrochemicals, or bioactive molecules due to its balanced polarity and structural flexibility.

2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester structure

834884-73-0 structure

Product Name:2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester

CAS No:834884-73-0

MF:C₁₂H₁₀O₄

MW:218.205403804779

MDL:MFCD06797402

CID:716139

PubChem ID:24883582

Update Time:2025-06-07

2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester
- Methyl 5-(3-hydroxyphenyl)furan-2-carboxylate
- 5-(3-Hydroxyphenyl)furan-2-carboxylic acid methyl ester
- 834884-73-0
- SCHEMBL1317340
- ZUIHUWQLICIWDI-UHFFFAOYSA-N
- METHYL 5-(3-HYDROXYPHENYL)FURAN-2-CARBO&
- Methyl 5-(3-hydroxyphenyl)furan-2-carboxylate, 97%
- DTXSID20584599
- MFCD06797402
- MDL： MFCD06797402
- Inchi： 1S/C12H10O4/c1-15-12(14)11-6-5-10(16-11)8-3-2-4-9(13)7-8/h2-7,13H,1H3
- InChI Key： ZUIHUWQLICIWDI-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC=C1C1C=CC=C(C=1)O

Computed Properties

Exact Mass: 218.05800
Monoisotopic Mass: 218.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 59.7Å²

Experimental Properties

Density: 1.255
Melting Point: 143-147 °C (lit.)
Boiling Point: 401.5°C at 760 mmHg
Flash Point: 196.6°C
Refractive Index: 1.567
PSA: 59.67000
LogP: 2.43880

2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	648442-1G	2-Furancarboxylic acid,5-(3-hydroxyphenyl)-, methyl ester	834884-73-0	97%	1G	1028.74	2021-05-17
abcr	AB175478-1 g	5-(3-Hydroxyphenyl)furan-2-carboxylic acid methyl ester; .	834884-73-0		1g	€201.40	2023-06-23
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